Cas no 361457-37-6 ((2-Phenylquinolin-7-yl)methanol)

(2-Phenylquinolin-7-yl)methanol structure
361457-37-6 structure
Product Name:(2-Phenylquinolin-7-yl)methanol
CAS No:361457-37-6
MF:C16H13NO
MW:235.280524015427
MDL:MFCD12924848
CID:828827
PubChem ID:22062823
Update Time:2025-04-19

(2-Phenylquinolin-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Phenylquinolin-7-yl)methanol
    • (1r,4r)-4-(dibenzylaMino)cyclohexanol
    • 2-phenyl-7-Quinolinemethanol
    • 7-Quinolinemethanol, 2-phenyl-
    • CS-M1231
    • CHBAQKQRKRDVHE-UHFFFAOYSA-N
    • SB69520
    • AKOS015900001
    • CS-13831
    • DTXSID90622194
    • 361457-37-6
    • DB-000723
    • SCHEMBL398104
    • MDL: MFCD12924848
    • Inchi: 1S/C16H13NO/c18-11-12-6-7-14-8-9-15(17-16(14)10-12)13-4-2-1-3-5-13/h1-10,18H,11H2
    • InChI Key: CHBAQKQRKRDVHE-UHFFFAOYSA-N
    • SMILES: OCC1C=CC2=CC=C(C3C=CC=CC=3)N=C2C=1

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12

(2-Phenylquinolin-7-yl)methanol Pricemore >>

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